![molecular formula C10H6F3LiN2O2 B2693768 Lithium 1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate CAS No. 2197061-59-7](/img/structure/B2693768.png)
Lithium 1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. The prerequisite imidazole-2-carboxylic acid is prepared from N-benzylimidazole via low-temperature C-2 lithiation using MeLi (methyl lithium). The reaction is quenched with CO₂ , followed by subsequent debenzylation . The final product is 2-trifluoromethylimidazole , which can be converted to the lithium salt (LiTDI) .
Scientific Research Applications
Low-Temperature Electrolytes for Lithium-Ion and Lithium Metal Batteries
This compound has been used in the development of low-temperature electrolytes for lithium-ion and lithium metal batteries . The electrolyte engineering has proved to be one of the most effective approaches to mitigate lithium-ion battery performance degradation at low temperatures .
Enhancing Kinetics and Reducing Charge Transfer Resistance
The compound has been used in a low-polarity-solvent electrolyte consisting of 2.0 M LiFSI in EMC:1,1,2,2-tetrafluoro-1-(2,2,2-trifluoroethoxy)ethane (TTE) . This enhances the kinetics and reduces the charge transfer resistance for the desolvation process .
Nonflammable Organic Electrolytes
The compound has been studied for its potential use in nonflammable organic electrolytes based on tris (trifluoroethyl)phosphate (TFEP) solvent . This is aimed at designing a safer electrolyte system for large-sized lithium-ion battery applications .
Enhancing Stability in High-Voltage Cell Batteries
The compound has been used as a film-forming additive and co-solvent, which are beneficial for forming an effective solid electrolyte interphase (SEI) on the graphite negative electrode surface . This results in enhanced stability in the negative side of high-voltage cell batteries .
Investigating Parasitic Reactions
The compound has been used in nuclear magnetic resonance (NMR), ion trap time of flight mass spectrometry (IT-TOF™ MS) and gas chromatography-mass spectrometry (GC-MS) to investigate parasitic reactions and different concentrations .
Solvate Ionic Liquid Electrolyte
The compound has been used in solvate ionic liquid electrolyte with 1,1,2,2-tetrafluoroethyl 2,2,2-trifluoroethyl ether (TFTFE) . The fluorinated ether improves cycle and rate capability of Li–S cells .
Future Directions
Mechanism of Action
Target of Action
Lithium 1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate is a fluorinated imidazole compound . Imidazoles are privileged scaffolds present in many biologically active molecules, natural products, pharmaceuticals, and agrochemicals . .
Mode of Action
It’s known that fluorinated imidazoles have shown remarkable catalytic effects on many organic reactions .
Biochemical Pathways
It’s known that imidazole-based ligands and n-heterocyclic carbenes have shown remarkable catalytic effects on many organic reactions .
properties
IUPAC Name |
lithium;1-(2,2,2-trifluoroethyl)benzimidazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O2.Li/c11-10(12,13)5-15-7-4-2-1-3-6(7)14-8(15)9(16)17;/h1-4H,5H2,(H,16,17);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUGKJABZSUSFA-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=CC=C2C(=C1)N=C(N2CC(F)(F)F)C(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3LiN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium 1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate | |
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